zymosterol

Specification

• Description: Zymosterol is a cholestanoid and a 3beta-sterol. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. It derives from a hydride of a 5alpha-cholestane.; Zymosterol is a natural product found in Homo sapiens, Solanum lycopersicum, and other organisms with data available.; zymosterol is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 128-33-6
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,19-21,23-24,28H,6,8-17H2,1-5H3/t19-,20+,21+,23-,24+,26+,27-/m1/s1
• Standard InChI Key: CGSJXLIKVBJVRY-XTGBIJOFSA-N
• Isomeric SMILES: C[C@H](CCC=C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C
• SMILES: CC(CCC=C(C)C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(CCC=C(C)C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4)O)C)C
• Melting Point: 110 °C